1-Benzyl-5-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
Overview
Description
Scientific Research Applications
Structural and Chemical Analysis
1-Benzyl-5-(4-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile and related compounds have been studied for their structural properties. For instance, compounds like 6,7-dihydro-2-methoxy-4-(4-methylphenyl)-5H-benzo[6.7]cyclohepta[1,2-b]pyridine-3-carbonitrile have been synthesized, and their structures determined through X-ray data and refined by full matrix least squares. These analyses provide insights into the molecular configuration and bond lengths of similar compounds, which are crucial for understanding their chemical behavior and potential applications (Moustafa & Girgis, 2007).
Synthesis and Derivatives Exploration
Various derivatives of related pyridinecarbonitriles have been synthesized and analyzed for different purposes. For example, the synthesis of novel compounds like 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles has been reported, which involves reactions with different substituted phenyl ethanones and cyanoacetate (Khalifa et al., 2017). These synthetic processes contribute to the development of new chemical entities that might have practical applications in various fields of science.
Photoinitiated Reactions
There's research on the photoinitiated reactions of related compounds, such as 2-pyridinecarbonitrile with benzophenone, leading to substitution products. These studies are significant for understanding the photochemical behavior of these compounds, which might have implications in fields like photopharmacology or the development of light-activated drugs (Caronna et al., 1980).
Antimicrobial Studies
Some studies have explored the antimicrobial properties of pyrimidine derivatives of similar compounds. For instance, 4-(4-chlorophenyl)-2-mercapto-6-oxo-1,6-dihydropyrimidine-5-carbonitrile and its derivatives have been synthesized and evaluated for their antimicrobial activity against Gram-positive and Gram-negative bacteria (Abdelghani et al., 2017). This area of research is crucial for the discovery of new antibacterial agents.
Properties
IUPAC Name |
1-benzyl-5-(4-chlorophenyl)-2-oxopyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O/c20-18-8-6-15(7-9-18)17-10-16(11-21)19(23)22(13-17)12-14-4-2-1-3-5-14/h1-10,13H,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDJUGLTFSZAHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=C(C2=O)C#N)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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